Cas no 78322-96-0 (4-Pyrimidin-2-ylbenzonitrile)
4-Pyrimidin-2-ylbenzonitrile structure
Product Name:4-Pyrimidin-2-ylbenzonitrile
CAS No:78322-96-0
MF:C11H7N3
MW:181.193381547928
MDL:MFCD09817491
CID:984170
PubChem ID:15486310
Update Time:2025-04-20
4-Pyrimidin-2-ylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidin-2-ylbenzonitrile
- 2-(4-Cyanophenyl)pyrimidine
- 4-(Pyrimidin-2-yl)benzonitrile
- 4-pyrimidin-2-yl-benzonitrile
- AC1Q4R2V
- AG-H-14267
- AGN-PC-00PF4K
- CTK5E5676
- SureCN1741768
- AKOS006345739
- SCHEMBL1741768
- DTXSID20573226
- 78322-96-0
- F17987
- AMY32427
- MS-22418
- EN300-745801
- (4-cyanophenyl)pyrimidine
- MFCD09817491
- Benzonitrile, 4-(2-pyrimidinyl)-
- FT-0756153
- DB-075450
-
- MDL: MFCD09817491
- Inchi: 1S/C11H7N3/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H
- InChI Key: WGCKVXHOTDDNOA-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 181.063997236g/mol
- Monoisotopic Mass: 181.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.6Ų
4-Pyrimidin-2-ylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR12408-1g |
4-(Pyrimidin-2-yl)benzonitrile |
78322-96-0 | 95% | 1g |
£110.00 | 2025-02-19 | |
| Apollo Scientific | OR12408-5g |
4-(Pyrimidin-2-yl)benzonitrile |
78322-96-0 | 95% | 5g |
£400.00 | 2025-02-19 | |
| abcr | AB222908-1 g |
4-Pyrimidin-2-ylbenzonitrile, 95%; . |
78322-96-0 | 95% | 1g |
€134.40 | 2023-02-05 | |
| abcr | AB222908-5 g |
4-Pyrimidin-2-ylbenzonitrile, 95%; . |
78322-96-0 | 95% | 5g |
€518.30 | 2023-02-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-352368-1 g |
4-(Pyrimidin-2-yl)benzonitrile, |
78322-96-0 | 1g |
¥1,264.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352368A-5 g |
4-(Pyrimidin-2-yl)benzonitrile, |
78322-96-0 | 5g |
¥4,911.00 | 2023-07-11 | ||
| Enamine | EN300-745801-1.0g |
4-(pyrimidin-2-yl)benzonitrile |
78322-96-0 | 95% | 1.0g |
$728.0 | 2024-05-23 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-352368-1g |
4-(Pyrimidin-2-yl)benzonitrile, |
78322-96-0 | 1g |
¥1264.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352368A-5g |
4-(Pyrimidin-2-yl)benzonitrile, |
78322-96-0 | 5g |
¥4911.00 | 2023-09-05 | ||
| abcr | AB222908-1g |
4-Pyrimidin-2-ylbenzonitrile, 95%; . |
78322-96-0 | 95% | 1g |
€173.00 | 2025-04-16 |
4-Pyrimidin-2-ylbenzonitrile Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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